Cas no 129720-57-6 (6-(p-Tolyl)pyridin-2-ol)

• Product Name: 6-(p-Tolyl)pyridin-2-ol
• CAS No: 129720-57-6
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• MDL: MFCD11876311
• CID: 1024881
• PubChem ID: 3799430
• Update Time: 2025-07-24

6-(p-Tolyl)pyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 6-(p-Tolyl)pyridin-2-ol
• 2-HYDROXY-6-(4-METHYLPHENYL)PYRIDINE
• 6-p-tolyl-pyridin-2-ol
• AC1MY1K3
• ACMC-209bh7
• ANW-19145
• CTK8B0034
• EN300-2602346
• BS-20436
• AKOS015892411
• SB53090
• G30927
• A888828
• 6-(4-METHYLPHENYL)PYRIDIN-2-OL
• 6-(4-Methylphenyl)pyridin-2(1H)-one
• 129720-57-6
• 6-(4-tolyl)-2(1h)-pyridone
• AKOS024272257
• Z2757417541
• DTXSID50396586
• MFCD11876311
• 6-(4-methylphenyl)-1H-pyridin-2-one

• MDL： MFCD11876311
• Inchi： 1S/C12H11NO/c1-9-5-7-10(8-6-9)11-3-2-4-12(14)13-11/h2-8H,1H3,(H,13,14)
• InChI Key： VKNQQUHTPUVQJD-UHFFFAOYSA-N
• SMILES： O=C1C=CC=C(C2C=CC(C)=CC=2)N1

Computed Properties

• Exact Mass: 185.084063974g/mol
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-(p-Tolyl)pyridin-2-ol

Comprehensive Overview of 6-(p-Tolyl)pyridin-2-ol (CAS No. 129720-57-6): Properties, Applications, and Industry Insights

6-(p-Tolyl)pyridin-2-ol (CAS No. 129720-57-6) is a specialized organic compound gaining attention in pharmaceutical and material science research. This heterocyclic derivative, featuring a pyridine core substituted with a p-tolyl group, exhibits unique physicochemical properties that make it valuable for drug discovery, catalysis, and functional material development. With molecular formula C₁₂H₁₁NO and molecular weight 185.22 g/mol, this aromatic compound demonstrates remarkable stability under various conditions, a characteristic highly sought after in modern chemical applications.

The compound's structural features – combining a pyridin-2-ol moiety with a p-tolyl substituent – create interesting electronic effects that researchers are exploring for molecular recognition systems. Recent studies highlight its potential as a ligand precursor in coordination chemistry, particularly in designing metal-organic frameworks (MOFs) for gas storage applications. The methyl group on the aryl ring enhances lipophilicity, making derivatives of 6-(p-Tolyl)pyridin-2-ol potentially useful in medicinal chemistry for improving drug bioavailability.

In the context of current research trends, 129720-57-6 has emerged as a building block for photoactive materials, aligning with the growing demand for organic electronics. Its conjugated system shows promise in OLED development, where researchers are investigating its fluorescence properties for display technologies. The compound's ability to participate in hydrogen bonding and π-π stacking interactions makes it particularly interesting for designing supramolecular architectures, a hot topic in nanotechnology circles.

Synthetic approaches to 6-(p-Tolyl)pyridin-2-ol typically involve cross-coupling reactions between appropriately functionalized pyridine and toluene derivatives. Modern green chemistry protocols emphasize catalyst systems that minimize heavy metal residues, reflecting the pharmaceutical industry's focus on process sustainability. Analytical characterization of this compound commonly employs HPLC-MS, NMR spectroscopy, and X-ray crystallography to confirm purity and structural integrity – critical parameters for research applications.

The safety profile of 6-(p-Tolyl)pyridin-2-ol makes it attractive for laboratory use compared to more hazardous alternatives. While comprehensive toxicological data remains limited, preliminary studies suggest it doesn't exhibit significant acute toxicity, though standard laboratory precautions should always be observed. This relative safety contributes to its growing popularity as a research chemical in academic and industrial settings, particularly for projects requiring molecular scaffolding with tunable properties.

From a commercial perspective, demand for 129720-57-6 has steadily increased as its potential applications expand. Suppliers typically offer it in research quantities with >95% purity, though some specialty chemical providers now supply GMP-grade material for pharmaceutical development. Pricing reflects its status as a fine chemical, with costs varying based on purity specifications and order volume. The compound's shelf stability when stored properly (typically at 2-8°C under inert atmosphere) makes it logistically favorable for global distribution.

Future research directions for 6-(p-Tolyl)pyridin-2-ol derivatives may explore their biological activity, particularly given the pharmacological relevance of similar pyridine-containing compounds. Computational chemistry studies could help predict new applications by modeling its electronic structure and interaction potentials. As sustainable chemistry gains prominence, developing atom-economical syntheses for this scaffold will likely become a focus area, potentially incorporating biocatalytic methods or flow chemistry techniques.

For researchers considering 6-(p-Tolyl)pyridin-2-ol in their work, key considerations include solvent compatibility (it shows good solubility in most organic solvents except alkanes), purification methods (recrystallization from ethanol/water mixtures often works well), and derivatization strategies (the hydroxyl group offers a convenient handle for further functionalization). These practical aspects, combined with its interesting fundamental properties, ensure this compound will remain relevant across multiple scientific disciplines in the coming years.